Cas no 1329312-92-6 (3-[4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-1-(oxan-4-yl)urea)

• Product Name: 3-[4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-1-(oxan-4-yl)urea
• CAS No: 1329312-92-6
• MF: C₁₅H₂₀ClN₃O₄S
• MW: 373.855001449585
• CID: 5344754
• Update Time: 2025-05-22

3-[4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-1-(oxan-4-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-3-(tetrahydro-2H-pyran-4-yl)urea
• 1-[4-chloro-3-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]-3-(oxan-4-yl)urea
• 3-[4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-1-(oxan-4-yl)urea

• Inchi： 1S/C15H20ClN3O4S/c16-13-3-2-12(10-14(13)19-6-1-9-24(19,21)22)18-15(20)17-11-4-7-23-8-5-11/h2-3,10-11H,1,4-9H2,(H2,17,18,20)
• InChI Key： RDFJUFIFYCNKBT-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1N1CCCS1(=O)=O)NC(NC1CCOCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 547
• XLogP3: 1.2
• Topological Polar Surface Area: 96.1

Additional information on 3-[4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-1-(oxan-4-yl)urea

Comprehensive Overview of 3-[4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-1-(oxan-4-yl)urea (CAS No. 1329312-92-6)

The compound 3-[4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-1-(oxan-4-yl)urea (CAS No. 1329312-92-6) is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of structural elements, including a chlorophenyl moiety, a 1,1-dioxo-1lambda6,2-thiazolidine ring, and a tetrahydropyran (oxan-4-yl) group, which contribute to its distinct physicochemical properties and potential applications.

Recent trends in drug discovery highlight the growing interest in sulfonamide-derived compounds like 3-[4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-1-(oxan-4-yl)urea, particularly for their role in modulating biological targets. Researchers are actively investigating similar structures for their potential in addressing contemporary medical challenges, aligning with current searches for "novel small molecule therapeutics" and "targeted drug design approaches."

The molecular architecture of CAS 1329312-92-6 suggests several interesting characteristics. The presence of both urea and sulfonamide functional groups makes this compound particularly relevant in current discussions about "hydrogen bond donor-acceptor systems" in medicinal chemistry. These features are frequently searched in relation to "molecular recognition" and "protein-ligand interactions," topics of high interest in pharmaceutical development circles.

From a synthetic chemistry perspective, the 1,1-dioxo-1lambda6,2-thiazolidine moiety in 3-[4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-1-(oxan-4-yl)urea represents an important pharmacophore that has been associated with various biological activities. This aligns with current research trends exploring "privileged structures" in drug discovery, a topic generating substantial discussion in scientific literature and patent applications.

The tetrahydropyran (oxan-4-yl) component of this molecule contributes to its overall physicochemical profile, potentially influencing solubility and metabolic stability. These properties are crucial considerations in modern drug development, as evidenced by frequent searches for "improving drug-like properties" and "ADME optimization strategies." The balanced lipophilicity suggested by this structure makes it particularly interesting for researchers investigating "CNS-penetrant molecules" and "blood-brain barrier permeability."

Analytical characterization of 1329312-92-6 would typically involve advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are currently hot topics in chemical analysis, with increasing searches for "structure elucidation techniques" and "compound characterization protocols." The presence of multiple heteroatoms in this molecule makes its spectral analysis particularly challenging and educationally valuable.

In the context of intellectual property, compounds like 3-[4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-1-(oxan-4-yl)urea often appear in patent literature related to therapeutic applications. Recent patent searches reveal growing interest in similar structures for various indications, reflecting the broader trend of "structure-activity relationship optimization" in pharmaceutical research and development.

The stability profile of CAS 1329312-92-6 under various conditions is another area of potential interest. Current good manufacturing practice (cGMP) considerations emphasize the importance of understanding "degradation pathways" and "forced degradation studies," topics frequently searched by quality control professionals and formulation scientists working with complex organic molecules.

From a regulatory perspective, the development status of 3-[4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-1-(oxan-4-yl)urea would be of interest to those following "drug development pipelines" and "regulatory approval processes." While specific applications may vary, the structural features of this compound suggest potential utility in several therapeutic areas currently receiving significant research attention.

In summary, 3-[4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-1-(oxan-4-yl)urea (CAS No. 1329312-92-6) represents an intriguing chemical entity with multiple points of interest for researchers across various disciplines. Its complex structure and potential applications make it relevant to current discussions in medicinal chemistry, drug discovery, and pharmaceutical development, aligning with numerous trending search topics in these scientific domains.